Cas no 130105-46-3 (2-(1,1-dioxo-2,3-dihydro-1lambda6-benzothiophen-3-yl)acetic acid)

• Product Name: 2-(1,1-dioxo-2,3-dihydro-1lambda6-benzothiophen-3-yl)acetic acid
• CAS No: 130105-46-3
• MF: C₁₀H₁₀O₄S
• MW: 226.249001979828
• MDL: MFCD12190910
• CID: 3705228
• PubChem ID: 21618467
• Update Time: 2025-05-19

2-(1,1-dioxo-2,3-dihydro-1lambda6-benzothiophen-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-acetic acid, 2,3-dihydro-, 1,1-dioxide
• 2-(1,1-dioxo-2,3-dihydro-1lambda6-benzothiophen-3-yl)acetic acid
• FFA10546
• 2-(1,1-Dioxido-2,3-dihydrobenzo[b]thiophen-3-yl)acetic acid
• 866-762-9
• 130105-46-3
• Z426022024
• 2,?3-?Dihydro-?benzo[b]?thiophene-?3-?acetic acid 1,?1-?dioxide
• EN300-195456
• 2-(1,1-dioxo-2,3-dihydro-1-benzothiophen-3-yl)acetic acid
• CS-0238441
• AKOS009555983
• SCHEMBL7430025

• MDL： MFCD12190910
• Inchi： 1S/C10H10O4S/c11-10(12)5-7-6-15(13,14)9-4-2-1-3-8(7)9/h1-4,7H,5-6H2,(H,11,12)
• InChI Key： SKXBVWGGQFGPID-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C(CC(O)=O)CS2(=O)=O

Computed Properties

• Exact Mass: 226.02997997Da
• Monoisotopic Mass: 226.02997997Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

2-(1,1-dioxo-2,3-dihydro-1lambda6-benzothiophen-3-yl)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids

Additional information on 2-(1,1-dioxo-2,3-dihydro-1lambda6-benzothiophen-3-yl)acetic acid

Comprehensive Overview of 2-(1,1-dioxo-2,3-dihydro-1lambda6-benzothiophen-3-yl)acetic acid (CAS No. 130105-46-3)

2-(1,1-dioxo-2,3-dihydro-1lambda6-benzothiophen-3-yl)acetic acid, with the CAS registry number 130105-46-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzothiophene core and acetic acid side chain, plays a pivotal role in the development of novel therapeutic agents. Its structural features make it a valuable intermediate in synthesizing molecules with potential anti-inflammatory and metabolic regulatory properties.

In recent years, the demand for sulfone-containing compounds like 2-(1,1-dioxo-2,3-dihydro-1lambda6-benzothiophen-3-yl)acetic acid has surged due to their relevance in drug discovery. Researchers are particularly interested in its sulfonyl group, which contributes to enhanced bioavailability and target specificity. This aligns with the growing trend of precision medicine, where compounds with well-defined mechanisms are prioritized. The compound’s CAS no 130105-46-3 is frequently searched in academic databases, reflecting its importance in medicinal chemistry.

From a synthetic perspective, 2-(1,1-dioxo-2,3-dihydro-1lambda6-benzothiophen-3-yl)acetic acid is often utilized in peptide coupling reactions and enzyme inhibition studies. Its carboxylic acid functionality allows for easy derivatization, making it a versatile building block. Laboratories focusing on high-throughput screening often include this compound in their libraries due to its potential to modulate biological pathways. The rise of AI-driven drug design has further amplified interest in such structurally diverse molecules.

Environmental and green chemistry considerations are also shaping the applications of CAS 130105-46-3. Innovations in catalytic processes have enabled more sustainable production methods, reducing waste and energy consumption. This resonates with the global push toward sustainable pharmaceuticals, a topic frequently discussed in industry forums. The compound’s stability under mild conditions makes it suitable for flow chemistry applications, another hot topic in modern synthetic workflows.

Analytical characterization of 2-(1,1-dioxo-2,3-dihydro-1lambda6-benzothiophen-3-yl)acetic acid typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent quality control standards, a critical aspect for regulatory submissions. The compound’s chromatographic behavior is well-documented, aiding in its identification and quantification in complex matrices.

In conclusion, 2-(1,1-dioxo-2,3-dihydro-1lambda6-benzothiophen-3-yl)acetic acid (130105-46-3) represents a convergence of pharmaceutical innovation and sustainable chemistry. Its multifaceted applications—from drug development to biocatalysis—highlight its enduring relevance. As research continues to uncover new uses, this compound is poised to remain a staple in the toolkit of chemists and biologists alike.